Cas no 61406-82-4 (Prolinamide, 5-oxo-L-prolyl-L-histidyl-3,3-dimethyl-)

• Product name: Prolinamide, 5-oxo-L-prolyl-L-histidyl-3,3-dimethyl-
• CAS No: 61406-82-4
• MF: C₁₈H₂₆N₆O₄
• MW: 390.436843395233
• CID: 480532

Prolinamide, 5-oxo-L-prolyl-L-histidyl-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Prolinamide, 5-oxo-L-prolyl-L-histidyl-3,3-dimethyl-
• Prolinamide, 5-oxo-L-prolyl-L-histidyl-3,3-dimethyl- (9CI)

• Inchi： 1S/C18H26N6O4/c1-18(2)5-6-24(14(18)15(19)26)17(28)12(7-10-8-20-9-21-10)23-16(27)11-3-4-13(25)22-11/h8-9,11-12,14H,3-7H2,1-2H3,(H2,19,26)(H,20,21)(H,22,25)(H,23,27)/t11-,12-,14+/m0/s1
• InChI Key： ZEQAPQNFHVYDEL-SGMGOOAPSA-N
• SMILES： C(N)(=O)[C@@H]1C(C)(C)CCN1C(=O)[C@H](CC1N=CNC=1)NC(=O)[C@@H]1CCC(=O)N1

Computed Properties

• Exact Mass: 390.20178
• Monoisotopic Mass: 390.202
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.6

Experimental Properties

• Density: 1.331
• Boiling Point: 918.3°C at 760 mmHg
• Flash Point: 509.2°C
• Refractive Index: 1.585
• PSA: 150.28
• pka: 13.05±0.20(Predicted)